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Compound of Interest

Compound Name: Ethanol-17O

Cat. No.: B1507999 Get Quote

For researchers, scientists, and drug development professionals, the precise tracking of

molecules through complex biological and chemical systems is paramount. Isotopically labeled

compounds, such as Ethanol-17O, offer a powerful tool for elucidating metabolic pathways,

reaction mechanisms, and drug metabolism. This technical guide provides an in-depth

overview of the commercial availability of Ethanol-17O, its key applications, and detailed

experimental considerations.

Commercial Availability of Ethanol-17O
The primary commercial supplier of Ethanol-17O is Sigma-Aldrich (a subsidiary of Merck). For

researchers requiring different specifications or larger quantities, Cambridge Isotope

Laboratories, Inc. (CIL) offers custom synthesis services for a wide range of stable isotope-

labeled compounds, including the potential for custom production of Ethanol-17O to meet

specific research needs.[1]

Below is a summary of the product specifications for Ethanol-17O available from Sigma-

Aldrich.

Supplier
Product

Name

CAS

Number

Linear

Formula

Isotopic

Purity

Chemical

Purity

Sigma-

Aldrich
Ethanol-17O 255043-66-4 CH₃CH₂¹⁷O

20 atom %

¹⁷O
99% (CP)
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Synthesis of Ethanol-17O
While detailed proprietary synthesis methods are not publicly disclosed by commercial

suppliers, the synthesis of ¹⁷O-labeled alcohols can be achieved through established organic

chemistry reactions. A common conceptual approach involves the acid-catalyzed hydration of

ethylene using ¹⁷O-enriched water (H₂¹⁷O) as the labeling agent.

A generalized synthetic scheme is presented below. It is important to note that specific reaction

conditions, such as temperature, pressure, and catalyst choice, are critical for optimizing yield

and isotopic incorporation.
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Ethylene (H₂C=CH₂)

Carbocation Intermediate

+ H⁺

¹⁷O-Enriched Water (H₂¹⁷O)

Acid Catalyst (e.g., H₃PO₄)

Ethanol-¹⁷O (CH₃CH₂¹⁷OH)

- H⁺
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Cytosol

Mitochondria

Ethanol-¹⁷O
(CH₃CH₂¹⁷OH)

Acetaldehyde
(CH₃CHO)

 NAD⁺ → NADH

Acetaldehyde
(CH₃CHO)

Transport

Alcohol Dehydrogenase (ADH)

Acetate
(CH₃COO⁻)

Aldehyde Dehydrogenase (ALDH)

 NAD⁺ → NADH
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Experimental Workflow

Administer
Ethanol-¹⁷O to

Biological System

Collect Samples
(e.g., blood, tissue)

at Time Points
Extract Metabolites Analyze by

¹⁷O NMR or GC-MS
Data Analysis and

Metabolic Modeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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